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Compound of Interest

Compound Name: Cyclopropyldiphenylmethanol

CAS No.: 5785-66-0

Cat. No.: B1265827

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for

Cyclopropyldiphenylmethanol (CAS 5785-66-0), a tertiary alcohol of significant interest in

synthetic chemistry and drug development. By delving into its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document aims to equip

researchers, scientists, and drug development professionals with the foundational knowledge

for its unequivocal identification and characterization.

Introduction: The Structural Uniqueness of
Cyclopropyldiphenylmethanol
Cyclopropyldiphenylmethanol, with the molecular formula C₁₆H₁₆O and a molecular weight

of 224.30 g/mol , presents a unique structural architecture.[1] It features a central tertiary

carbinol carbon bonded to two phenyl rings and a cyclopropyl group. This combination of bulky

aromatic systems and a strained aliphatic ring profoundly influences its spectroscopic

properties, making a detailed analysis essential for its unambiguous identification. The strategic

importance of this molecule lies in its potential as a building block in medicinal chemistry, where
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the diphenylmethanol moiety is a common pharmacophore and the cyclopropyl group can

impart desirable metabolic stability and conformational rigidity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Detailed Look at the Molecular Skeleton
NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of

organic molecules. For Cyclopropyldiphenylmethanol, both ¹H and ¹³C NMR provide critical

insights into its precise structure.

¹H NMR Spectroscopy: Mapping the Proton Environment
The ¹H NMR spectrum of Cyclopropyldiphenylmethanol offers a clear picture of the different

proton environments within the molecule. The spectrum is characterized by signals from the

aromatic protons of the two phenyl rings, the methine and methylene protons of the cyclopropyl

ring, and the hydroxyl proton.

Table 1: ¹H NMR Spectroscopic Data for Cyclopropyldiphenylmethanol

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.2-7.5 Multiplet 10H
Aromatic protons

(C₆H₅)

~2.5 Singlet (broad) 1H Hydroxyl proton (-OH)

~1.5 Multiplet 1H
Cyclopropyl methine

proton (-CH)

~0.4-0.6 Multiplet 4H

Cyclopropyl

methylene protons (-

CH₂)

(Note: Exact chemical

shifts can vary slightly

depending on the

solvent and

concentration.)
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Interpretation and Causality:

Aromatic Protons (δ ~7.2-7.5): The ten protons on the two phenyl rings resonate in the

downfield region, typical for aromatic protons. The overlapping multiplets are a consequence

of the complex splitting patterns arising from ortho, meta, and para couplings.

Hydroxyl Proton (δ ~2.5): The hydroxyl proton appears as a broad singlet. Its chemical shift

is variable and depends on factors like solvent, concentration, and temperature due to

hydrogen bonding and chemical exchange.[2]

Cyclopropyl Protons (δ ~0.4-1.5): The protons of the cyclopropyl group appear in the highly

shielded (upfield) region of the spectrum. This is a characteristic feature of cyclopropyl rings,

where the ring current effect causes significant shielding. The methine proton, being adjacent

to the deshielding carbinol carbon, appears slightly downfield compared to the methylene

protons.

¹³C NMR Spectroscopy: Probing the Carbon Framework
The ¹³C NMR spectrum provides a definitive count of the unique carbon atoms in

Cyclopropyldiphenylmethanol and their electronic environments.

Table 2: ¹³C NMR Spectroscopic Data for Cyclopropyldiphenylmethanol
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Chemical Shift (δ) ppm Assignment

~145 Aromatic quaternary carbons (C-ipso)

~128 Aromatic CH carbons

~127 Aromatic CH carbons

~126 Aromatic CH carbons

~78 Carbinol carbon (C-OH)

~18 Cyclopropyl methine carbon (-CH)

~2 Cyclopropyl methylene carbons (-CH₂)

(Note: These are approximate chemical shifts.

Specific values can be found in spectral

databases.)

Interpretation and Causality:

Aromatic Carbons (δ ~126-145): The signals for the twelve aromatic carbons appear in the

typical downfield region. The quaternary ipso-carbons, directly attached to the carbinol

carbon, are the most deshielded.

Carbinol Carbon (δ ~78): The tertiary carbinol carbon, bonded to the electronegative oxygen

atom, is significantly deshielded and appears around 78 ppm. The absence of an attached

proton is a key differentiator from secondary alcohols in ¹³C NMR.

Cyclopropyl Carbons (δ ~2, 18): Similar to the protons, the carbons of the cyclopropyl ring

are highly shielded. The methine carbon is slightly deshielded compared to the methylene

carbons due to its proximity to the carbinol center.

Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The IR spectrum of Cyclopropyldiphenylmethanol clearly indicates the presence
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of the hydroxyl group and the aromatic and aliphatic C-H bonds.

Table 3: Key IR Absorptions for Cyclopropyldiphenylmethanol

Wavenumber (cm⁻¹) Intensity Assignment

~3500-3200 Strong, Broad
O-H stretch (hydrogen-

bonded)

~3100-3000 Medium Aromatic C-H stretch

~3000-2850 Medium
Aliphatic C-H stretch

(cyclopropyl)

~1600, ~1490, ~1450 Medium-Weak
Aromatic C=C skeletal

vibrations

~1210-1100 Strong C-O stretch (tertiary alcohol)

(Data sourced from the NIST

Chemistry WebBook)[3]

Interpretation and Causality:

O-H Stretch (~3500-3200 cm⁻¹): The most prominent feature of the IR spectrum is the broad,

strong absorption band for the hydroxyl group, characteristic of hydrogen-bonded alcohols.

C-H Stretches (~3100-2850 cm⁻¹): The spectrum shows distinct C-H stretching vibrations for

the aromatic rings (above 3000 cm⁻¹) and the cyclopropyl group (below 3000 cm⁻¹).

Aromatic C=C Vibrations (~1600-1450 cm⁻¹): A series of absorptions in this region are

indicative of the carbon-carbon stretching within the phenyl rings.

C-O Stretch (~1210-1100 cm⁻¹): A strong absorption in this range is characteristic of the C-O

stretching vibration of a tertiary alcohol. The position of this band is diagnostic for the

substitution pattern of the alcohol.
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Mass Spectrometry (MS): Unraveling Fragmentation
Pathways
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule upon ionization, which is invaluable for structural confirmation.

Predicted Fragmentation Pattern:

While a publicly available mass spectrum for Cyclopropyldiphenylmethanol is not readily

available, its fragmentation can be predicted based on the principles of mass spectrometry for

tertiary alcohols and related structures. The molecular ion peak (M⁺) is expected to be weak or

absent due to the lability of the tertiary benzylic alcohol.

Key Predicted Fragments:

Loss of Cyclopropyl Radical (M-41): Cleavage of the bond between the carbinol carbon and

the cyclopropyl ring would result in the loss of a cyclopropyl radical (•C₃H₅), leading to a

stable diphenylmethanol cation.

Loss of Phenyl Radical (M-77): Loss of a phenyl radical (•C₆H₅) would generate a

cyclopropylphenylmethanol cation.

Formation of the Benzhydryl Cation (m/z 167): Rearrangement and cleavage could lead to

the formation of the highly stable benzhydryl cation ([ (C₆H₅)₂CH ]⁺).

Loss of Water (M-18): Dehydration is a common fragmentation pathway for alcohols, which

would result in an ion at M-18.

Visualization of Key Structures:
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Cyclopropyldiphenylmethanol

Predicted Key Fragments (MS)

C₁₆H₁₆O
MW: 224.30

[M-41]⁺
Loss of •C₃H₅

Fragmentation

[M-77]⁺
Loss of •C₆H₅Fragmentation

m/z 167
Benzhydryl Cation

Fragmentation

[M-18]⁺
Loss of H₂O

Fragmentation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alpha-Cyclopropyl-alpha-phenylbenzenemethanol | C16H16O | CID 79850 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. vdoc.pub [vdoc.pub]

3. Benzenemethanol, α-phenyl- [webbook.nist.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectroscopic Data
of Cyclopropyldiphenylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265827/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-cyclopropyldiphenylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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